molecular formula C9H13NO B1370475 o-Methyl-n-(2-methyl-benzyl)-hydroxylamine

o-Methyl-n-(2-methyl-benzyl)-hydroxylamine

Cat. No.: B1370475
M. Wt: 151.21 g/mol
InChI Key: VLJGYFQPRGNGOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

O-Methyl-n-(2-methyl-benzyl)-hydroxylamine is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H13NO

Molecular Weight

151.21 g/mol

IUPAC Name

N-methoxy-1-(2-methylphenyl)methanamine

InChI

InChI=1S/C9H13NO/c1-8-5-3-4-6-9(8)7-10-11-2/h3-6,10H,7H2,1-2H3

InChI Key

VLJGYFQPRGNGOV-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1CNOC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Reduction of 2-methylbenzaldehyde O-methyloxime with sodium cyanoborohydride as described in the preparation of compound 3-B gave the title hydroxylamine as a clear oil (83% yield). 1HNMR 400 MHz (CDCl3) δ (ppm): 2.42 (3H, s, CH3), 3.55 (3H, s, OCH3), 4.11 (2H, s, NCH2), 5.64 (1H, s, NH), 7.19-7.32 (4H, m, aromatics). The hydrochloride salt was obtained as a white solid: mp 148-150° C. Anal. calcd. for C9H13NO—HCl: C, 57.60; H, 7.51; N, 7.46. Found: C, 57.59; H, 7.69; N, 7.52.
Name
2-methylbenzaldehyde O-methyloxime
Quantity
0 (± 1) mol
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reactant
Reaction Step One
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0 (± 1) mol
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reactant
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[Compound]
Name
compound 3-B
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
83%

Synthesis routes and methods II

Procedure details

Reduction of 2-methylbenzaldehyde O-methyloxime with sodium cyanoborohydride as described in the preparation of Compound 44-B gave the title hydroxylamine as a clear oil (83% yield). 1HNMR 400 MHz (CDCl3) δ (ppm): 2.42 (3H, s, CH3), 3.55 (3H, s, OCH3), 4.11 (2H, s, NCH2), 5.64 (1H, s, NH), 7.19–7.32 (4H, m, aromatics). The hydrochloride salt was obtained as a white solid: mp 148–150° C. Anal. calcd. for C9H13NO—HCl: C, 57.60; H, 7.51; N, 7.46. Found: C, 57.59; H, 7.69; N, 7.52.
Name
2-methylbenzaldehyde O-methyloxime
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Compound 44-B
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
83%

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